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Compound of Interest

Compound Name: BPR1J-097

Cat. No.: B15576801

This document provides crucial safety and logistical information for the proper handling and
disposal of BPR1J-097, a novel FLT3 inhibitor used in preclinical research. The following
procedures are based on standard laboratory safety protocols for research-grade chemical
compounds. All personnel must consult the specific Safety Data Sheet (SDS) provided by the
supplier and adhere to all institutional and local regulations.

Chemical and Physical Properties

For safe handling and disposal, it is essential to be aware of the known properties of BPR1J-
097.
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Property Value
Chemical Formula C27H28N603S
Molecular Weight 516.61 g/mol
CAS Number 1327167-19-0
Appearance Powder

4°C, in a sealed container, away from moisture.

[1]

Storage Temperature

DMSO: 6 mg/mL (with ultrasonic warming),

Solubility . .
H20: 2 mg/mL (with ultrasonic)[1]

Biological Target FLT3 Inhibitor

Disposal Procedures

The proper disposal of BPR1J-097 is critical to ensure laboratory safety and environmental
protection. The following is a step-by-step guide for the disposal of unused BPR1J-097 and
contaminated materials.

1. Personal Protective Equipment (PPE): Before handling BPR1J-097 for disposal, ensure you
are wearing appropriate PPE, including:

o Safety goggles

o Chemical-resistant gloves

e Laboratory coat

2. Unused Product Disposal:

e Do not dispose of BPR1J-097 down the drain or in regular trash.

¢ Unused or expired BPR1J-097 should be treated as chemical waste.

o Collect the solid powder in its original container or a clearly labeled, sealed waste container.
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« If the compound is in solution, it should be collected in a labeled, sealed container
designated for chemical waste. Avoid mixing with incompatible wastes.

3. Contaminated Labware and Materials Disposal:

¢ Solid Waste: All disposable labware (e.g., pipette tips, microfuge tubes, gloves, bench paper)
that has come into contact with BPR1J-097 should be considered chemically contaminated
solid waste.

o Collect this waste in a designated, clearly labeled, and sealed container or a heavy-duty
plastic bag.

e Liquid Waste: Solutions containing BPR1J-097, including experimental media and washings,
must be collected as hazardous liquid waste.

o Collect in a labeled, leak-proof container.
o The container should be kept closed when not in use.

e Sharps: Any sharps (e.g., needles, scalpels) contaminated with BPR1J-097 must be
disposed of in a designated, puncture-resistant sharps container that is clearly labeled as
containing chemical waste.

4. Waste Storage and Collection:

o Store all waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials, while awaiting pickup.

» Follow your institution's specific procedures for chemical waste pickup. This typically involves
completing a hazardous waste disposal form and scheduling a pickup with the
Environmental Health and Safety (EHS) department.

Experimental Workflow for Disposal

The following diagram outlines the decision-making process and workflow for the proper
disposal of BPR1J-097 and associated materials.
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Caption: Workflow for the proper segregation and disposal of BPR1J-097 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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